2'-Bromopropiophenone
Overview
Description
2’-Bromopropiophenone, also known as 1-(2-Bromophenyl)-1-propanone , is a compound with the molecular formula C9H9BrO . It is an α-bromoketone and participates in the manufacturing process of 1-acetamido-3-methyl-2-phenylimidazo .
Synthesis Analysis
The synthesis of 2’-Bromopropiophenone involves a multi-step reaction with two steps. The first step involves thionyl chloride, followed by a reaction with ethyl magnesium bromide and diethyl ether .
Molecular Structure Analysis
The molecular structure of 2’-Bromopropiophenone is characterized by the presence of a bromine atom attached to a propiophenone group . The compound has a molecular weight of 213.07 Da .
Chemical Reactions Analysis
2’-Bromopropiophenone is an α-bromoketone and participates in various chemical reactions. It is used in the manufacturing process of 1-acetamido-3-methyl-2-phenylimidazo .
Physical And Chemical Properties Analysis
2’-Bromopropiophenone has a density of 1.4±0.1 g/cm3 . It has a boiling point of 265.3±23.0 °C at 760 mmHg . The compound has a vapour pressure of 0.0±0.5 mmHg at 25°C . The enthalpy of vaporization is 50.3±3.0 kJ/mol , and the flash point is 75.6±9.9 °C .
Scientific Research Applications
Organic Synthesis
2’-Bromopropiophenone: is a valuable building block in organic synthesis. It serves as a precursor for the synthesis of various complex molecules due to its reactive bromine atom, which can undergo further chemical transformations. For instance, it can be used to synthesize 2-phenylmorpholinols , compounds that have potential applications in medicinal chemistry .
Pharmaceutical Research
In pharmaceutical research, 2’-Bromopropiophenone is utilized in the creation of N-phenacylammonium salts. These salts are key intermediates in the development of new drugs and have been studied for their potential use in treatments for conditions such as cancer and neurological disorders .
Material Science
The compound’s ability to act as a ketone in hydrogenation reactions makes it a candidate for developing new materials. Ketone hydrogenation is a critical step in producing polymers and resins, which are essential components in various industries, including automotive and aerospace .
Analytical Chemistry
As a standard in analytical chemistry, 2’-Bromopropiophenone helps in the calibration of instruments like Gas Chromatography (GC) and Fourier Transform Infrared Spectroscopy (FTIR). These techniques are crucial for the qualitative and quantitative analysis of chemical compounds .
Safety and Hazards
2’-Bromopropiophenone is a highly flammable liquid and vapor. It may cause respiratory irritation and may cause drowsiness or dizziness. It may damage fertility and may cause damage to organs through prolonged or repeated exposure . It is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin, eyes, and clothing. Use of personal protective equipment and working in a well-ventilated area is recommended .
Mechanism of Action
Target of Action
It’s known that brominated compounds often interact with various proteins and enzymes in the body, altering their function .
Mode of Action
It’s known that brominated compounds can interact with biological targets through covalent bonding, hydrogen bonding, and van der waals interactions .
Biochemical Pathways
2’-Bromopropiophenone is used in the synthesis of various compounds, indicating its involvement in multiple biochemical pathways . It’s used in the synthesis of 2-phenylmorpholinols and N-phenacylammonium salts . .
Pharmacokinetics
Given its chemical structure, it’s likely that it’s absorbed in the gastrointestinal tract after oral administration, distributed throughout the body, metabolized in the liver, and excreted in urine and feces .
Result of Action
It’s known that brominated compounds can have various effects on cellular function, including altering enzyme activity and disrupting cellular signaling .
properties
IUPAC Name |
1-(2-bromophenyl)propan-1-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrO/c1-2-9(11)7-5-3-4-6-8(7)10/h3-6H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SFCCOHHWKRVDHH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)C1=CC=CC=C1Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10211468 | |
Record name | 2'-Bromopropiophenone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10211468 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2'-Bromopropiophenone | |
CAS RN |
62403-86-5 | |
Record name | 1-(2-Bromophenyl)-1-propanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=62403-86-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2'-Bromopropiophenone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0062403865 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2'-Bromopropiophenone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10211468 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2'-bromopropiophenone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.057.738 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2′-Bromopropiophenone | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/AN2RT8NG93 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the structural characterization of 2'-Bromopropiophenone?
A1: 2'-Bromopropiophenone (also known as 1-(2-Bromophenyl)propan-1-one) is characterized by the following:
Q2: What are some of the catalytic applications of 2'-Bromopropiophenone?
A2: 2'-Bromopropiophenone serves as a versatile building block in organic synthesis. For instance, it is a key substrate in the development of a nickel/pybox catalyst system for enantioselective Negishi α-arylations of ketones. [] This methodology allows the formation of potentially labile tertiary stereocenters under mild conditions. []
Q3: How does the structure of 2'-Bromopropiophenone impact its reactivity?
A3: The presence of the bromine atom at the 2' position introduces steric hindrance, which can influence the reactivity of 2'-Bromopropiophenone in various reactions. For example, in the nickel-catalyzed Negishi α-arylation, bulky aryl groups on 2'-Bromopropiophenone result in lower reaction yields, highlighting the impact of steric factors. []
Q4: What role does 2'-Bromopropiophenone play in material science?
A4: Research has explored the use of metal-organic frameworks (MOFs) as catalysts, with 2'-Bromopropiophenone serving as a test substrate. Specifically, the ethylene ketal of 2'-Bromopropiophenone was used to probe the Lewis acidity of [Cu3(btc)2] (BTC = benzene-1,3,5-tricarboxylate), a MOF material. [] This investigation demonstrated the hard Lewis acid character of the active sites in [Cu3(btc)2]. []
Q5: Are there any analytical methods specifically developed for 2'-Bromopropiophenone?
A5: Yes, researchers have developed a monoclonal antibody specifically targeting 2'-Bromopropiophenone. [] This antibody, produced by the hybridoma cell strain MabBP1, facilitates the detection and quantification of 2'-Bromopropiophenone. []
Q6: Has 2'-Bromopropiophenone been identified in natural sources?
A6: Interestingly, 2'-Bromopropiophenone has been identified as a key component contributing to the "rancidity smell" in deteriorated samples of armeniacae semen amarum (ASA), a traditional Chinese medicine. [] This finding suggests potential applications for 2'-Bromopropiophenone as a marker for quality control in the storage and processing of ASA. []
Q7: What is the significance of studying the rearrangement reactions of 2'-Bromopropiophenone derivatives?
A7: The rearrangement of 2'-Bromopropiophenone ethylene acetal to 2-hydroxyethyl 2-phenylpropanoate provides insights into the Lewis acidity of various catalysts. Studies have employed this reaction to compare the catalytic activity of zinc-exchanged Y zeolites to the conventional ZnCl2 catalyst. [] This research revealed that the selectivity of the reaction is influenced by the softness of the Lewis acid centers. []
Q8: What other reactions are commonly employed with 2'-Bromopropiophenone as a substrate?
A8: 2'-Bromopropiophenone serves as a versatile starting material in the synthesis of various heterocyclic compounds. For example, it reacts with 3-alkyl(phenyl)-5-hydroxy-5-trifluoromethyl-4,5-dihydro-1H-1-pyrazolethiocarboxyamide to yield novel non-condensed 5,5-bicycles, particularly 2-(3- alkyl(phenyl)-5-hydroxy-5-trifluoromethyl-4,5-dihydro-1H-pyrazol-1-yl)-4-phenyl-5-alkylthiazoles and their corresponding tetrahydrobenzothiazole analogs. []
Q9: What research exists on the reduction of 2'-Bromopropiophenone?
A9: Studies have investigated the electron-transfer reduction of 2'-Bromopropiophenone using benzenethiol mediated by iron polyphthalocyanine (Fe-poly PC). [] This research demonstrated the effectiveness of Fe-poly PC as an electron-transfer reagent, leading to the debromination of 2'-Bromopropiophenone to its parent ketone, propiophenone. []
Q10: Has 2'-Bromopropiophenone been explored in the context of photopolymerization?
A10: Yes, researchers have investigated the use of novel N-phenacylammonium salts, including those derived from 2'-Bromopropiophenone, as photoinitiators for both cationic and radical polymerizations. [] These salts exhibited enhanced activity in the photopolymerization of epoxides compared to previously reported N-benzyl-2-cyanopyridinium hexafluoroantimonate. []
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.